Cas no 2229213-36-7 (tert-butyl N-{4-methyl-5-2-(methylamino)acetyl-1,3-thiazol-2-yl}carbamate)

Tert-butyl N-{4-methyl-5-[2-(methylamino)acetyl]-1,3-thiazol-2-yl}carbamate is a specialized carbamate-protected thiazole derivative, primarily utilized in organic synthesis and pharmaceutical research. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, making it valuable in peptide and heterocycle synthesis. The methylaminoacetyl moiety enhances reactivity for further functionalization, while the thiazole core contributes to its utility in bioactive molecule development. This compound is particularly suited for applications requiring controlled amine group protection and subsequent modification, offering versatility in medicinal chemistry and drug discovery workflows. Its well-defined structure ensures reproducibility in synthetic routes.
tert-butyl N-{4-methyl-5-2-(methylamino)acetyl-1,3-thiazol-2-yl}carbamate structure
2229213-36-7 structure
Product Name:tert-butyl N-{4-methyl-5-2-(methylamino)acetyl-1,3-thiazol-2-yl}carbamate
CAS No:2229213-36-7
MF:C12H19N3O3S
MW:285.36256146431
CID:5835461
PubChem ID:165737208
Update Time:2025-05-27

tert-butyl N-{4-methyl-5-2-(methylamino)acetyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{4-methyl-5-2-(methylamino)acetyl-1,3-thiazol-2-yl}carbamate
    • tert-butyl N-{4-methyl-5-[2-(methylamino)acetyl]-1,3-thiazol-2-yl}carbamate
    • 2229213-36-7
    • EN300-1885825
    • Inchi: 1S/C12H19N3O3S/c1-7-9(8(16)6-13-5)19-10(14-7)15-11(17)18-12(2,3)4/h13H,6H2,1-5H3,(H,14,15,17)
    • InChI Key: WNYFQEMHAJSPOF-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C)=C1C(CNC)=O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 285.11471265g/mol
  • Monoisotopic Mass: 285.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 109Ų

tert-butyl N-{4-methyl-5-2-(methylamino)acetyl-1,3-thiazol-2-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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tert-butyl N-{4-methyl-5-[2-(methylamino)acetyl]-1,3-thiazol-2-yl}carbamate
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Enamine
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Enamine
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Enamine
EN300-1885825-10.0g
tert-butyl N-{4-methyl-5-[2-(methylamino)acetyl]-1,3-thiazol-2-yl}carbamate
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Enamine
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Enamine
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